Cas no 941881-25-0 (N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)
N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
- Furo[3,2-b]pyridine-2-carboxamide, N-(4-ethylphenyl)-5-methyl-
- 941881-25-0
- N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
- SR-01000912124-1
- F2348-0245
- AKOS024642525
- SR-01000912124
-
- Inchi: 1S/C17H16N2O2/c1-3-12-5-7-13(8-6-12)19-17(20)16-10-14-15(21-16)9-4-11(2)18-14/h4-10H,3H2,1-2H3,(H,19,20)
- InChI Key: MPCYNRPQGOMZGP-UHFFFAOYSA-N
- SMILES: C12C=C(C(NC3=CC=C(CC)C=C3)=O)OC1=CC=C(C)N=2
Computed Properties
- Exact Mass: 280.121177757g/mol
- Monoisotopic Mass: 280.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.232±0.06 g/cm3(Predicted)
- Boiling Point: 355.8±42.0 °C(Predicted)
- pka: 12.19±0.70(Predicted)
N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2348-0245-2μmol |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-5μmol |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-10μmol |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-20μmol |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-1mg |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-2mg |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-3mg |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-4mg |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-5mg |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2348-0245-10mg |
N-(4-ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
941881-25-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
N-(4-Ethylphenyl)-5-Methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-25-0): A Comprehensive Overview
N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-25-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.
The chemical structure of N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is composed of a furo[3,2-b]pyridine core, which is a heterocyclic system with a furan and pyridine ring fused together. The presence of the ethylphenyl substituent and the methyl group on the furo[3,2-b]pyridine ring imparts specific chemical and biological properties to this compound. These structural elements contribute to its stability, solubility, and interaction with biological targets.
Recent studies have focused on the pharmacological properties of N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. This finding suggests that N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide could be a valuable lead compound for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory properties, N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has also been investigated for its potential as an anticancer agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells. These findings highlight the multifaceted therapeutic potential of N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide.
The pharmacokinetic profile of N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. These characteristics are crucial for ensuring that the compound can effectively reach its target tissues and exert its intended biological effects.
Safety and toxicity assessments are essential components of drug development. Studies have shown that N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has a favorable safety profile at therapeutic doses. In vitro and in vivo toxicity studies have not revealed any significant adverse effects at relevant concentrations. This safety profile supports its potential use in clinical settings.
The synthesis of N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has been optimized to ensure high yields and purity. Various synthetic routes have been explored to improve the efficiency and scalability of the production process. One commonly used method involves the reaction of 5-methylfuro[3,2-b]pyridine-2-carboxylic acid with 4-ethylbenzeneamine under appropriate conditions. The choice of solvent and catalyst plays a crucial role in achieving optimal yields and purity levels.
In conclusion, N-(4-Ethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-25-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.
941881-25-0 (N-(4-ethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)